Cas no 667436-65-9 (5-chloro-2-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde)

• Product Name: 5-chloro-2-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde
• CAS No: 667436-65-9
• MF: C₁₄H₉Cl₂FO₂
• MW: 299.124465703964
• MDL: MFCD03422426
• CID: 1075845
• PubChem ID: 893677
• Update Time: 2025-11-06

5-chloro-2-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-((2-chloro-6-fluorobenzyl)oxy)benzaldehyde
• 5-CHLORO-2-[(2-CHLORO-6-FLUOROBENZYL)OXY]BENZALDEHYDE
• 5-Chloro-2-[(2-chloro-6-fluorobenzyl)oxy]-benzaldehyde
• AC1LHVHP
• ALBB-001249
• BBL014034
• CTK5C5153
• MolPort-000-889-727
• 5-chloro-2-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde
• VS-04130
• 667436-65-9
• MFCD03422426
• AKOS000287158
• CS-0315694
• DTXSID70358409
• SCHEMBL275398
• STK411694

• MDL： MFCD03422426
• Inchi： 1S/C14H9Cl2FO2/c15-10-4-5-14(9(6-10)7-18)19-8-11-12(16)2-1-3-13(11)17/h1-7H,8H2
• InChI Key： PAIPYSISPLQMSJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1COC1C=CC(=CC=1C=O)Cl)F

Computed Properties

• Exact Mass: 297.99647
• Monoisotopic Mass: 297.9963631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.398
• Boiling Point: 407.3°C at 760 mmHg
• Flash Point: 167°C
• Refractive Index: 1.607
• PSA: 26.3
• LogP: 4.52400